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Compound of Interest

Compound Name: Cariprazine D6

Cat. No.: B3026031 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Cariprazine D6, a deuterated internal standard crucial for the accurate

quantification of the atypical antipsychotic, Cariprazine. This document details commercially

available sources, their specifications, and essential experimental protocols for its use.

Cariprazine, an atypical antipsychotic, is utilized in the treatment of schizophrenia and bipolar

disorder.[1] Its deuterated analog, Cariprazine D6, serves as an indispensable internal

standard in bioanalytical studies, enabling precise quantification in complex biological matrices

through mass spectrometry.

Cariprazine D6: Supplier and Purchasing
Information
A critical aspect of research is the reliable sourcing of high-purity standards. Several chemical

suppliers offer Cariprazine D6 for research purposes. The following table summarizes the key

quantitative data from various suppliers to facilitate an informed purchasing decision.

Researchers are advised to contact the suppliers directly for the most current pricing and

availability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3026031?utm_src=pdf-interest
https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.blinkhealth.com/vraylar
https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

Simson

Pharma

Limited

1308278-

67-2

Not

Specified

Not

Specified

Certificate

of Analysis

Provided

Not

Specified

Custom

Synthesis

MedchemE

xpress

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Inquire for

details

Cayman

Chemical

1308278-

67-2

Not

Specified

Not

Specified

≥99%

deuterated

forms (d1-

d6)

Not

Specified

Inquire for

details

BOC

Sciences

1308278-

67-2

C21H26D6

Cl2N4O
433.46

95% by

HPLC

98% atom

D

Inquire for

details

Clinivex
Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Inquire for

details

CP Lab

Safety

1308278-

67-2

C21H26Cl

2D6N4O
433.448

99%+

deuterated

forms (d1-

d6)

Not

Specified
1 mg

Xcess

Bioscience

s

1308278-

67-2

C21H32Cl

2N4O
433.45 ≥98%

Not

Specified

Inquire for

details

Achemtek
1308278-

67-2

C21H32Cl

2N4O
433.4 98+%

Not

Specified

Inquire for

details

Experimental Protocols
The primary application of Cariprazine D6 is as an internal standard for the quantification of

Cariprazine in biological samples by techniques such as liquid chromatography-mass

spectrometry (LC-MS).
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Sample Preparation for Pharmacokinetic Studies
A common application involves the analysis of plasma samples for pharmacokinetic profiling.

Materials:

Human plasma

Cariprazine D6 (internal standard)

Acetonitrile (protein precipitation agent)

Water with 0.1% formic acid (mobile phase A)

Acetonitrile with 0.1% formic acid (mobile phase B)

Solid Phase Extraction (SPE) cartridges

Procedure:

Spiking: To 100 µL of plasma, add a known concentration of Cariprazine D6 solution.

Protein Precipitation: Add 300 µL of cold acetonitrile to the plasma sample.

Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at

10,000 rpm for 10 minutes to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase conditions.

LC-MS Analysis: Inject a portion of the reconstituted sample into the LC-MS system.

Visualizing Key Processes
To further elucidate the application and mechanism of Cariprazine, the following diagrams

illustrate a typical experimental workflow and the compound's signaling pathway.
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Caption: Experimental workflow for Cariprazine quantification using Cariprazine D6.
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Cariprazine exhibits a complex pharmacology, acting as a partial agonist at dopamine D2 and

D3 receptors and serotonin 5-HT1A receptors, and as an antagonist at 5-HT2A and 5-HT2B

receptors.[2][3][4] This multi-target engagement is believed to contribute to its therapeutic

effects.
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Caption: Simplified signaling pathway of Cariprazine at key neurotransmitter receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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